Cas no 728918-90-9 ([1,1'-Biphenyl]-4-carboxylicacid, 4'-(methylthio)-)

• Product Name: [1,1'-Biphenyl]-4-carboxylicacid, 4'-(methylthio)-
• CAS No: 728918-90-9
• MF: C₁₄H₁₂O₂S
• MW: 244.308882713318
• CID: 573722
• PubChem ID: 2760068
• Update Time: 2025-06-08

[1,1'-Biphenyl]-4-carboxylicacid, 4'-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylicacid, 4'-(methylthio)-
• 4-(4-methylsulfanylphenyl)benzoic acid
• 4-(4-Methylthiophenyl)benzoic acid
• 4'-Methylsulfanyl-biphenyl-4-carboxylic acid
• 4'-METHYLSULFANYLBIPHENYL-4-CARBOXYLIC ACID
• 4'-(methylsulfanyl)[1,1'-biphenyl]-4-carboxylic acid
• DTXSID00375008
• SCHEMBL3640502
• AKOS004118867
• 4'-(Methylthio)-[1,1'-biphenyl]-4-carboxylicacid
• 728918-90-9
• 4'-(methylthio)biphenyl-4-carboxylic acid
• NCGC00374175-01
• 4'-(Methylthio)-[1,1'-biphenyl]-4-carboxylic acid
• BB 0223683
• ALBB-036755

• MDL： MFCD04117398
• Inchi： 1S/C14H12O2S/c1-17-13-8-6-11(7-9-13)10-2-4-12(5-3-10)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key： BXTOMBLVPMYFNH-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 244.05600
• Monoisotopic Mass: 244.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 446.6±38.0 °C at 760 mmHg
• Flash Point: 223.9±26.8 °C
• PSA: 62.60000
• LogP: 3.77370
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

[1,1'-Biphenyl]-4-carboxylicacid, 4'-(methylthio)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-4-carboxylicacid, 4'-(methylthio)-

Research Brief on [1,1'-Biphenyl]-4-carboxylic acid, 4'-(methylthio)- (CAS: 728918-90-9)

The compound [1,1'-Biphenyl]-4-carboxylic acid, 4'-(methylthio)- (CAS: 728918-90-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of [1,1'-Biphenyl]-4-carboxylic acid, 4'-(methylthio)- as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its unique structural features, including the biphenyl core and the methylthio substituent, make it a versatile scaffold for the development of pharmacologically active compounds. Researchers have explored its utility in the design of inhibitors for enzymes such as kinases and proteases, which are critical targets in cancer and inflammatory diseases.

One of the most notable advancements in this area is the use of [1,1'-Biphenyl]-4-carboxylic acid, 4'-(methylthio)- in the development of selective kinase inhibitors. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a specific kinase implicated in tumor growth. The study employed a combination of computational modeling and in vitro assays to optimize the compound's binding affinity and selectivity, resulting in a lead candidate with promising preclinical efficacy.

In addition to its applications in oncology, [1,1'-Biphenyl]-4-carboxylic acid, 4'-(methylthio)- has also been investigated for its anti-inflammatory properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that this compound and its analogs could modulate the activity of key inflammatory mediators, suggesting potential utility in the treatment of chronic inflammatory conditions. The researchers utilized structure-activity relationship (SAR) studies to identify the critical pharmacophores responsible for the observed effects.

From a synthetic chemistry perspective, recent efforts have focused on improving the efficiency and scalability of the production of [1,1'-Biphenyl]-4-carboxylic acid, 4'-(methylthio)-. A team of researchers from a leading pharmaceutical company developed a novel catalytic method that significantly reduces the number of steps required for its synthesis, thereby enhancing its accessibility for further research and development. This advancement was detailed in a 2022 publication in Organic Process Research & Development.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from [1,1'-Biphenyl]-4-carboxylic acid, 4'-(methylthio)-. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. However, the growing body of research underscores the compound's potential as a valuable tool in medicinal chemistry and drug discovery.

In conclusion, [1,1'-Biphenyl]-4-carboxylic acid, 4'-(methylthio)- (CAS: 728918-90-9) represents a promising scaffold for the development of novel therapeutic agents. Its applications in kinase inhibition and anti-inflammatory therapy, coupled with advancements in synthetic methodologies, highlight its significance in contemporary chemical biology research. Continued exploration of this compound and its derivatives is expected to yield further insights and potential breakthroughs in the treatment of various diseases.